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Introduction

Cyclobutylhydrazine and its salts are versatile chemical intermediates that are gaining

attention in the fields of pharmaceutical and organic synthesis. The presence of the strained

cyclobutane ring and the reactive hydrazine moiety makes this compound a valuable building

block for the creation of novel molecules with potential therapeutic applications. This technical

guide provides a comprehensive overview of the chemical properties, synthesis, and potential

applications of Cyclobutylhydrazine, with a focus on its relevance to researchers, scientists,

and drug development professionals.

Chemical and Physical Properties
Cyclobutylhydrazine is a hydrazine derivative featuring a cyclobutane ring. It is commercially

available primarily as its hydrochloride salt, which typically appears as a white to off-white

crystalline solid and is soluble in water.[1] The free base form is described as a colorless to

yellow liquid with a pungent odor.[2]

Table 1: Chemical Identifiers for Cyclobutylhydrazine and its Hydrochloride Salt
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Compound Name CAS Number Molecular Formula Molecular Weight

Cyclobutylhydrazine 742673-64-9[2][3] C4H10N2[2][3] 86.14 g/mol [2][3]

Cyclobutylhydrazine

Hydrochloride
158001-21-9[1][4] C4H11ClN2[1][4] 122.60 g/mol [5]

1-Cyclobutylhydrazine

dihydrochloride
1156980-49-2[6] C4H10N2·2HCl[6] 159.06 g/mol [6]

Table 2: Predicted and Measured Physical Properties

Property
Value
(Cyclobutylhydrazine)

Value
(Cyclobutylhydrazine HCl)

Boiling Point 168.4±7.0 °C (Predicted)[2] 209.9°C at 760 mmHg[7]

Density 0.98±0.1 g/cm3 (Predicted)[2] -

pKa 8.08±0.20 (Predicted)[2] -

Flash Point - 80.8°C[7]

Synthesis of Cyclobutylhydrazine
A detailed, publicly available experimental protocol for the synthesis of Cyclobutylhydrazine is

not readily found in the searched literature. However, based on common organic synthesis

reactions for similar structures, a plausible synthetic route can be proposed. One common

method for the synthesis of hydrazines involves the protection of one of the nitrogen atoms,

followed by the introduction of the desired alkyl or aryl group, and subsequent deprotection.

A potential synthetic pathway could involve the use of a protected hydrazine, such as tert-butyl

carbazate (N-Boc-hydrazine), which can be reacted with a suitable cyclobutyl electrophile.

Alternatively, cyclobutanone could serve as a starting material.

Proposed Synthetic Pathway from Cyclobutanone
A potential route starting from cyclobutanone could involve the formation of a hydrazone

followed by reduction. A more likely route, however, involves the protection of hydrazine,
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followed by alkylation and deprotection.
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Caption: Proposed synthesis of Cyclobutylhydrazine via a protected intermediate.

Experimental Protocol: General Synthesis of N-Boc-
Hydrazones
While a specific protocol for N-Boc-cyclobutylhydrazine is not available, a general procedure

for the synthesis of N-Boc-hydrazones from carbonyl compounds provides a useful reference.

[8]
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Materials:

Aldehyde or ketone (1.0 equivalent)

tert-Butyl carbazate (1.0 - 1.2 equivalents)

Anhydrous ethanol or methanol

Catalytic amount of glacial acetic acid (optional)

Procedure:

Dissolve the carbonyl compound and tert-butyl carbazate in the chosen solvent in a round-

bottom flask.

Add a catalytic amount of glacial acetic acid, if necessary.

Stir the reaction mixture at room temperature or heat to reflux, monitoring the reaction

progress by Thin Layer Chromatography (TLC).

Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

The crude product can be purified by recrystallization or column chromatography.

Deprotection of N-Boc Group
The tert-butoxycarbonyl (Boc) protecting group is typically removed under acidic conditions.

Materials:

N-Boc protected amine

Trifluoroacetic acid (TFA) in Dichloromethane (DCM) or Hydrochloric acid (HCl) in an organic

solvent (e.g., dioxane, ethyl acetate)

Procedure:

Dissolve the N-Boc protected compound in the chosen solvent.
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Add the acidic solution (e.g., 20% TFA in DCM or 4M HCl in dioxane).

Stir the reaction at room temperature, monitoring by TLC.

Once the deprotection is complete, the solvent and excess acid are removed under reduced

pressure to yield the amine salt.[9][10][11][12][13]

Applications in Medicinal Chemistry
Cyclobutylhydrazine is primarily utilized as a building block in the synthesis of more complex

molecules, particularly in the development of pharmaceutical compounds.[2][6] The unique

structural properties of the cyclobutyl group can impart desirable characteristics to drug

candidates, such as conformational constraint and altered lipophilicity.[14]

Synthesis of Pyrazole Derivatives
One of the key applications of hydrazine derivatives is in the synthesis of pyrazoles, a class of

heterocyclic compounds with a wide range of biological activities, including anti-inflammatory,

analgesic, and anticancer properties.[15][16][17][18] The Knorr pyrazole synthesis, which

involves the condensation of a 1,3-dicarbonyl compound with a hydrazine, is a common

method for creating the pyrazole ring.[14]

The use of a substituted hydrazine like Cyclobutylhydrazine allows for the introduction of the

cyclobutyl moiety onto the pyrazole scaffold, which can be beneficial for drug design.

Cyclobutylhydrazine

Cyclocondensation

1,3-Dicarbonyl Compound

Cyclobutyl-substituted Pyrazole

 Knorr Pyrazole Synthesis
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Caption: General reaction scheme for the synthesis of cyclobutyl-substituted pyrazoles.

Biological Activity and Signaling Pathways
Currently, there is limited publicly available information on the specific biological activities or the

direct modulation of signaling pathways by Cyclobutylhydrazine itself. Its primary role

appears to be as a synthetic intermediate. However, the broader classes of compounds to

which it belongs—hydrazines and cyclobutane-containing molecules—are known to exhibit a

wide range of biological effects.

Hydrazone derivatives, which can be readily formed from Cyclobutylhydrazine, have been

reported to possess antimicrobial, anticonvulsant, and anti-inflammatory properties. The

incorporation of the cyclobutyl ring can influence the pharmacokinetic and pharmacodynamic

properties of a molecule.

Further research is needed to elucidate the specific biological targets and mechanisms of

action of Cyclobutylhydrazine and its derivatives. Researchers in drug discovery may find this

compound to be a valuable starting point for the synthesis of novel therapeutic agents.

Suppliers
Cyclobutylhydrazine and its hydrochloride salt are available from several chemical suppliers,

including:

Frontier Specialty Chemicals[4]

CymitQuimica[1]

Parchem[19]

abcr Gute Chemie

BLD Pharm[20]

Tetrahedron[21]
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CP Lab Safety[22]

Sunway Pharm Ltd[5]

Guidechem[7]

Chem-Impex[6]

Purity levels of >95% and ≥97% are commonly offered.[4][6][22]

Conclusion
Cyclobutylhydrazine is a promising chemical intermediate with potential applications in the

synthesis of novel pharmaceuticals and other functional organic molecules. Its unique

structural features make it an attractive building block for introducing the cyclobutyl moiety,

which can confer advantageous properties to target compounds. While detailed information on

its synthesis and direct biological activity is still emerging, its utility in the construction of

biologically relevant scaffolds, such as pyrazoles, highlights its importance for researchers in

the field of drug discovery and development. Further investigation into the synthesis, reactivity,

and biological properties of Cyclobutylhydrazine and its derivatives is warranted to fully

explore its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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